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Compound of Interest
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Cat. No.: B1174153

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
titanium iodide reagents in organic synthesis. Titanium iodide, particularly in its low-valent
forms, serves as a powerful and versatile reagent for a variety of carbon-carbon bond-forming
reactions, offering unique reactivity and selectivity. These methods are particularly valuable in
the synthesis of complex molecules and intermediates relevant to drug discovery and
development.

Reductive Coupling of Carbonyls: The McMurry
Reaction

The McMurry reaction is a cornerstone of synthetic organic chemistry, enabling the reductive
coupling of two carbonyl groups to form an alkene. Low-valent titanium species, often
generated in situ from titanium halides, are the key reagents for this transformation. The use of
iodine-activated low-valent titanium can lead to milder reaction conditions and improved yields.

[1]

Reaction Mechanism

The McMurry reaction proceeds via a single-electron transfer from the low-valent titanium
species to the carbonyl groups, generating ketyl radical anions. These radicals then dimerize to
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form a pinacolate intermediate, which is subsequently deoxygenated by the oxophilic titanium
reagent to yield the alkene.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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